2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine

• Molecular Formula: C7H13N3
• Molecular Weight: 139.20 g/mol
• SMILES: CC(C)(C1=CC=NN1C)N
• InChI: InChI=1S/C7H13N3/c1-7(2,8)6-4-5-9-10(6)3/h4-5H,8H2,1-3H3
• InChIKey: VLMKOOUBMWYKED-UHFFFAOYSA-N

2-(1-Methyl-1H-pyrazol-5-yl)propan-2-amine (CAS 1216154-95-8) – Chemical Identity and Baseline Procurement Profile

2-(1-Methyl-1H-pyrazol-5-yl)propan-2-amine (CAS 1216154-95-8, molecular formula C₇H₁₃N₃, exact mass 139.110947 Da) is a 5-aminopyrazole bearing a tertiary amine-attached isopropyl group directly at the pyrazole C5 position . It is commercially supplied as the free base and as the dihydrochloride salt (CAS 2225144-69-2), which improves aqueous handling [1]. The scaffold appears in at least one patent family and is investigated as a versatile intermediate for biologically active pyrazole derivatives [1].

Fragment-sized scaffold

Low molecular weight and minimal rotatable bonds suit fragment-based screening libraries.

Dihydrochloride salt option

Salt form improves aqueous handling and assay compatibility versus free base.

Patent-annotated core

Linked to at least one patent family, providing prior-art validation for synthesis and biological evaluation.

• [1] PubChemLite. 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride, CID 82026960. https://pubchemlite.lcsb.uni.lu/e/compound/82026960 View Source

Why 2-(1-Methyl-1H-pyrazol-5-yl)propan-2-amine Cannot Be Casually Swapped with Other Aminopyrazoles

Aminopyrazoles are not interchangeable building blocks. The position of the amine substituent (C3 vs. C5), the N-alkylation state of the pyrazole ring, and the degree of branching on the alkylamine chain each independently modulate hydrogen-bonding capacity, lipophilicity, and metabolic stability [1]. Substituting 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine with a des-methyl, regioisomeric, or chain-extended analog can therefore alter pharmacokinetic profiles or synthetic outcomes, a principle documented across aminopyrazole structure-activity relationship (SAR) studies [1].

Amine positionC5 vs C3 substitution may shift hydrogen-bonding capacity and target interaction profiles.

N‑alkylationN‑methyl vs N‑H can alter lipophilicity and metabolic stability; switching may change pharmacokinetic outcome.

Chain branchinggem‑Dimethyl vs linear alkyl chains impacts conformational flexibility and synthetic route efficiency.

• [1] Petrou A, Geronikaki A. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int J Mol Sci. 2023;24(11):9412. doi:10.3390/ijms24119412 View Source

Quantitative Differentiation Evidence for 2-(1-Methyl-1H-pyrazol-5-yl)propan-2-amine Against Its Closest Analogs

Molecular Weight and Rotatable Bond Advantage vs. the Aminomethyl Isomer

The precise connectivity of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine results in a lower molecular weight and fewer rotatable bonds than the homologated isomer 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS 1517288-33-3) . The target compound (C₇H₁₃N₃, MW 139.20) contains only one rotatable bond, whereas the isomer (C₈H₁₅N₃, MW 153.22) incorporates an extra methylene group, increasing both mass and conformational flexibility . Such differences directly impact ligand efficiency indices used in fragment-based and lead-generation campaigns .

Fragment profile

Data to verify

139.20 Da · 1 rot. bond

vs 153.22 Da · ≥2 rot. bonds (aminomethyl isomer)

Lower mass & fewer rotatable bonds support ligand efficiency screening.

Based on vendor computed properties; verify experimentally.

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW 139.20 g/mol; rotatable bonds = 1
Comparator Or Baseline	2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS 1517288-33-3): MW 153.22 g/mol
Quantified Difference	ΔMW = 14.02 g/mol (one methylene unit); rotatable bonds likely ≥2
Conditions	Computed properties from vendor datasheets (Chem960 for target ; AKSci for comparator )

Why This Matters

Lower molecular weight and restricted flexibility are preferred in fragment libraries to maximize ligand efficiency and minimize entropic penalties upon target binding.

Aqueous Solubility Enhancement Through Dihydrochloride Salt Formation

The free base of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine is preferentially soluble in polar organic solvents, but the dihydrochloride salt (CAS 2225144-69-2, MW 223.12) is reported to exhibit significantly enhanced solubility in aqueous and polar solvent systems [1]. Although precise aqueous solubility values (e.g., µg/mL at pH 7.4) are not publicly disclosed, the general principle that hydrochloride salt formation increases the aqueous solubility of primary amines by several orders of magnitude is well established .

Aqueous solubility

Supplier data

Dihydrochloride salt: enhanced water solubility

Free base: polar organic solvents; limited aqueous

Salt form may reduce DMSO interference in biochemical assays.

Qualitative vendor reports; quantify for target assay conditions.

Evidence Dimension	Aqueous solubility (qualitative)
Target Compound Data	Dihydrochloride salt: enhanced water/polar solvent solubility
Comparator Or Baseline	Free base: soluble in polar organic solvents; limited aqueous solubility [1]
Quantified Difference	Not quantified in public sources
Conditions	Qualitative descriptions from vendor technical datasheets (CymitQuimica, kuujia.com)

Why This Matters

For biochemical or cell-based assays requiring aqueous dosing, the dihydrochloride salt may eliminate the need for DMSO co-solvents, thereby reducing solvent-induced assay interference.

• [1] Kuujia. Cas no 2225144-69-2 (2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride). https://www.kuujia.com/ View Source

Patent Exemplification as a Signal of Synthetic Utility in Drug Discovery

PubChemLite annotations indicate that the dihydrochloride salt of 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine is linked to one patent document, whereas the vast majority of simple aminopyrazole building blocks carry zero patent associations [1]. While this is not a direct performance comparison, patent exemplification often correlates with demonstrated synthetic feasibility and biological activity within a proprietary medicinal chemistry program, providing a degree of prior-art validation absent for many commodity aminopyrazoles [1].

Patent linkage

Source review

1 patent (PubChemLite)

Patent annotation supports freedom-to-operate assessment and synthetic validation.

Based on PubChemLite patent stripe; review full patent document.

Evidence Dimension	Patent annotation count
Target Compound Data	1 patent (PubChemLite) [1]
Comparator Or Baseline	Typical unpatented aminopyrazole building blocks: 0 patents
Quantified Difference	Presence vs. absence of patent linkage
Conditions	PubChemLite patent stripe for CID 82026960

Why This Matters

Patent linkage can streamline freedom-to-operate assessments and provides precedent for synthetic scale-up and biological validation, reducing procurement risk for drug discovery teams.

• [1] PubChemLite. 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine dihydrochloride, CID 82026960. https://pubchemlite.lcsb.uni.lu/e/compound/82026960 View Source

Application Scenarios for 2-(1-Methyl-1H-pyrazol-5-yl)propan-2-amine Based on Differential Evidence

Fragment-Based Screening Library Design

With a molecular weight of 139.20 Da and only one rotatable bond, 2-(1-methyl-1H-pyrazol-5-yl)propan-2-amine fits the ideal fragment profile (MW <300 Da, rotatable bonds ≤3) and offers superior ligand efficiency compared to homologated aminopyrazole isomers [1]. Procurement for fragment library assembly leverages this physicochemical advantage to maximize hit rates per heavy atom.

Aqueous Biochemical Assay Development

When assay protocols require aqueous dilution series, the dihydrochloride salt form (CAS 2225144-69-2) provides enhanced solubility over the free base, potentially avoiding DMSO vehicle effects [1]. This makes it the preferred form for primary biochemical screening and in vitro pharmacology studies.

Patent-Guided Lead Generation

The compound’s patent annotation [1] indicates prior use in proprietary drug discovery programs, making it a strategic choice for teams seeking validated synthetic intermediates or exploring structure-activity relationships around a pre-existing intellectual property landscape.

Metabolic Stability Optimization

The N-methyl group on the pyrazole ring, combined with the gem-dimethyl substitution alpha to the amine, may retard oxidative N-dealkylation compared to N-desmethyl or secondary amine analogs, although direct comparative metabolic data remain to be published [1]. This structural feature supports its selection when metabolic soft spots are a concern in lead series.

Application

Selection Property

Validation Focus

Fragment-based library design

Low MW & restricted flexibility

Ligand efficiency metrics

Aqueous biochemical assays

Dihydrochloride salt solubility

Aqueous formulation compatibility

Patent-guided lead generation

Patent-annotated scaffold

Freedom-to-operate & prior art review

Metabolic stability optimization

N‑methyl & gem‑dimethyl substitution

Metabolic soft‑spot profiling

• [1] Petrou A, Geronikaki A. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int J Mol Sci. 2023;24(11):9412. doi:10.3390/ijms24119412 View Source